Cas no 946264-86-4 (N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide
• CAS No: 946264-86-4
• MF: C₂₄H₁₉N₃O₃S
• MW: 429.490964174271
• CID: 6537228
• Update Time: 2025-11-01

N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide
• 9H-Xanthene-9-carboxamide, N-[2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]ethyl]-

• Inchi： 1S/C24H19N3O3S/c28-22-12-11-18(21-10-5-15-31-21)26-27(22)14-13-25-24(29)23-16-6-1-3-8-19(16)30-20-9-4-2-7-17(20)23/h1-12,15,23H,13-14H2,(H,25,29)
• InChI Key： RMRIBCKHGHTDGA-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2N=C(C3SC=CC=3)C=CC2=O)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 14.26±0.20(Predicted)

Additional information on N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide

Introduction to N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide and Its Applications in Modern Chemical Biology

N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide (CAS No. 946264-86-4) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that are widely studied for their pharmacological properties. The presence of both thiophene and xanthene moieties in its structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further investigation.

The molecular structure of N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide is characterized by a pyridazine ring linked to an ethyl group, which further connects to a xanthene core. The thiophenyl substituent at the 3-position of the pyridazine ring adds an additional layer of complexity, influencing both the electronic properties and potential interactions with biological targets. This structural motif is reminiscent of many bioactive molecules that have been explored in drug discovery efforts.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The combination of pyridazine, thiophene, and xanthene in N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide suggests potential applications in areas such as cancer therapy, inflammation, and neurodegenerative disorders. The xanthene moiety, in particular, is known for its ability to interact with biological systems, often serving as a scaffold for bioactive molecules.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the thiophenyl group introduces challenges related to regioselectivity and functional group compatibility. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. The ability to tailor the structure of N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-9H-xanthene-9-carboxamide allows researchers to explore various derivatives that may enhance its biological activity.

The potential biological activity of N-{2-6-oXo_3-(thiophen_2_yl)_1_6_dihydropyridazin_1_ylethyl}_9H_xanthen_9_carboxamide has been explored through computational modeling and experimental assays. Initial studies suggest that this compound may interact with specific proteins involved in cell signaling pathways. Such interactions could lead to therapeutic effects by modulating the activity of key enzymes or receptors. Further research is needed to elucidate the exact mechanisms by which this compound exerts its effects.

2_6_oXo_3_(thiophen_2_yl)_1_6_dihydropyridazin_1_ylethyl}_9H_xanthen_9_carboxamide provides opportunities for designing derivatives with enhanced specificity and potency. 2_6_oXo_3_(thiophen_2_yl)_1_6_dihydropyridazin_1_ylethyl}_9H_xanthen_9_carboxamide is a promising compound with significant potential in the field of chemical biology. Its unique structural features and diverse functional groups make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely that we will see more derivatives being developed targeting various therapeutic areas. The continued investigation into the properties and potential uses of N-{2_6_oXo_3_(thiophen_2_yl)_1__hydropyridazin__lethyl}_< stron_g > 9H_xanthen__carboxamide stron_g >holds great promise for advancing our understanding of complex biological systems and developing novel treatments for human diseases.